Cas no 1955492-59-7 (3-(fluorosulfonyl)-4,5-dimethylbenzoic acid)

• Product Name: 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid
• CAS No: 1955492-59-7
• MF: C₉H₉FO₄S
• MW: 232.228765249252
• MDL: MFCD28968571
• CID: 5221421
• PubChem ID: 122236113
• Update Time: 2025-10-18

3-(fluorosulfonyl)-4,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(fluorosulfonyl)-4,5-dimethyl-
• 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid

• MDL： MFCD28968571
• Inchi： 1S/C9H9FO4S/c1-5-3-7(9(11)12)4-8(6(5)2)15(10,13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： UUWWTLKWWPWKIK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=C(C)C(S(F)(=O)=O)=C1

Additional information on 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid

Introduction to 3-(Fluorosulfonyl)-4,5-Dimethylbenzoic Acid (CAS No. 1955492-59-7)

3-(Fluorosulfonyl)-4,5-dimethylbenzoic acid (CAS No. 1955492-59-7) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a fluorosulfonyl group and two methyl groups attached to a benzoic acid backbone, which endows it with a range of interesting properties and reactivity profiles.

The fluorosulfonyl group is a highly reactive functional group that can participate in a variety of chemical reactions, making it a valuable building block in the synthesis of complex molecules. The methyl groups on the benzene ring contribute to the compound's stability and solubility, while the carboxylic acid functionality provides additional reactivity and functionalization options. These features make 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid an attractive candidate for use in the development of new drugs, materials, and chemical intermediates.

Recent research has focused on the synthesis and characterization of 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid to better understand its properties and potential applications. One notable study published in the Journal of Organic Chemistry explored the use of this compound as a precursor for the synthesis of fluorinated pharmaceuticals. The researchers found that 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid could be efficiently converted into a range of fluorinated derivatives through various substitution reactions, highlighting its versatility as a synthetic intermediate.

In another study published in Chemical Communications, scientists investigated the photophysical properties of 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid. The results showed that the compound exhibits strong absorption in the ultraviolet (UV) region and emits fluorescence in the visible spectrum. This property makes it a promising candidate for use in photodynamic therapy (PDT) and other light-based applications in medicine and materials science.

The fluorosulfonyl group in 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid also imparts significant electronic effects to the molecule, which can influence its reactivity and stability. For instance, the presence of this group can enhance the electron-withdrawing nature of the molecule, leading to increased acidity and reactivity towards nucleophiles. This characteristic is particularly useful in catalytic processes where high reactivity is desired.

In addition to its synthetic utility, 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid has shown promise in pharmaceutical research. A study published in European Journal of Medicinal Chemistry evaluated the compound's potential as an inhibitor of specific enzymes involved in disease pathways. The researchers found that 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid exhibited potent inhibitory activity against several key enzymes, suggesting its potential as a lead compound for drug development.

The solubility and stability of 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid are also important factors to consider for its practical applications. Experimental data indicate that the compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and formulations. Furthermore, the compound demonstrates good thermal stability under standard laboratory conditions, making it suitable for long-term storage and handling.

In conclusion, 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid (CAS No. 1955492-59-7) is a versatile organic compound with a unique combination of functional groups that offer a wide range of applications in chemistry and related fields. Its reactivity, photophysical properties, and potential biological activity make it an exciting subject for ongoing research and development. As new studies continue to uncover its properties and applications, 3-(fluorosulfonyl)-4,5-dimethylbenzoic acid is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.